Cas no 2227889-38-3 (rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol)
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol
- 2227889-38-3
- EN300-1624624
-
- Inchi: 1S/C11H13BrO/c12-9-4-1-3-8(7-9)10-5-2-6-11(10)13/h1,3-4,7,10-11,13H,2,5-6H2/t10-,11+/m0/s1
- InChI Key: VXCONYFXXXWARF-WDEREUQCSA-N
- SMILES: BrC1=CC=CC(=C1)[C@@H]1CCC[C@H]1O
Computed Properties
- Exact Mass: 240.01498g/mol
- Monoisotopic Mass: 240.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624624-0.05g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-0.1g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-0.25g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-0.5g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-1.0g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-2.5g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-5.0g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-10.0g |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1624624-50mg |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 50mg |
$348.0 | 2023-09-22 | ||
| Enamine | EN300-1624624-100mg |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol |
2227889-38-3 | 100mg |
$364.0 | 2023-09-22 |
rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol
Introduction to rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol (CAS No. 2227889-38-3)
Rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol (CAS No. 2227889-38-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclopentane ring and a brominated phenyl group, which contribute to its potential applications in various scientific and pharmaceutical contexts.
The chemical structure of rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol consists of a cyclopentane ring with a hydroxyl group at the 1-position and a 3-bromophenyl substituent at the 2-position. The racemic nature of this compound implies that it exists as a mixture of two enantiomers, (1R,2S) and (1S,2R), which can have different biological activities and properties. This characteristic makes it an interesting subject for chiral resolution studies and enantioselective synthesis.
In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug development and biological processes. The enantiomers of rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol may exhibit distinct pharmacological profiles, which can be crucial for optimizing therapeutic outcomes. For instance, one enantiomer might have higher potency or better selectivity compared to the other, making it a valuable candidate for further investigation.
The synthesis of rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol typically involves several steps, including the formation of the cyclopentane ring and the introduction of the brominated phenyl group. Various synthetic routes have been explored to achieve high yields and stereoselectivity. One common approach involves the use of organometallic reagents and chiral catalysts to control the stereochemistry during the synthesis process. Recent advancements in asymmetric catalysis have significantly improved the efficiency and selectivity of these reactions.
The physical properties of rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol include its melting point, boiling point, solubility in different solvents, and optical rotation. These properties are essential for characterizing the compound and optimizing its use in various applications. For example, its solubility in organic solvents such as methanol and dichloromethane makes it suitable for use in solution-phase reactions and analytical techniques like nuclear magnetic resonance (NMR) spectroscopy.
In terms of biological activity, rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol has shown promise in several areas. Studies have indicated that this compound may have potential as an inhibitor of specific enzymes or receptors involved in disease pathways. For instance, it has been evaluated for its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for drug discovery. The bromine substituent on the phenyl ring can enhance the binding affinity of the compound to these receptors, potentially leading to improved therapeutic effects.
Clinical trials involving derivatives of rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol are currently underway to assess their safety and efficacy in treating various conditions. Preliminary results have been encouraging, with some compounds showing significant improvements in preclinical models of diseases such as cancer and neurodegenerative disorders. These findings highlight the potential of this class of compounds as novel therapeutic agents.
Beyond its pharmaceutical applications, rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol is also used as an intermediate in organic synthesis. Its versatile structure allows it to serve as a building block for more complex molecules with diverse functionalities. Researchers are continually exploring new ways to functionalize this compound to create novel materials with unique properties.
In conclusion, rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol (CAS No. 2227889-38-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological activity make it an important subject for further investigation in medicinal chemistry and drug development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of scientific knowledge and therapeutic innovation.
2227889-38-3 (rac-(1R,2S)-2-(3-bromophenyl)cyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)